Cas no 181063-55-8 (Propyl 3-ethoxythiophene-2-carboxylate)
181063-55-8 structure
Product Name:Propyl 3-ethoxythiophene-2-carboxylate
CAS No:181063-55-8
MF:C10H14O3S
MW:214.281362056732
CID:1020038
Update Time:2023-08-02
Propyl 3-ethoxythiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenecarboxylicacid,3-ethoxy-,propylester(9CI)
- propyl 3-ethoxythiophene-2-carboxylate
- 2-thiophenecarboxylic acid,3-ethoxy-,propyl ester
- Propyl 3-ethoxythiophene-2-carboxylate
-
- Inchi: 1S/C10H14O3S/c1-3-6-13-10(11)9-8(12-4-2)5-7-14-9/h5,7H,3-4,6H2,1-2H3
- InChI Key: DCGARCVLVXLFBW-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1C(=O)OCCC)OCC
Computed Properties
- Exact Mass: 214.066
- Monoisotopic Mass: 214.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.8
Propyl 3-ethoxythiophene-2-carboxylate Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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